Cas no 1263378-81-9 (6-Bromo-thiochroman-3-ylamine hydrochloride)

• Product Name: 6-Bromo-thiochroman-3-ylamine hydrochloride
• CAS No: 1263378-81-9
• MF: C₉H₁₁BrClNS
• MW: 280.612339258194
• MDL: MFCD18432503
• CID: 2604438
• Update Time: 2025-06-12

6-Bromo-thiochroman-3-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-thiochroman-3-ylamine hydrochloride
• NE63192
• 6-bromothiochroman-3-amine hydrochloride
• 6-Bromo-thiochroman-3-ylamine hydrochloride, AldrichCPR
• 6-bromo-3,4-dihydro-2H-1-benzothiopyran-3-amine hydrochloride

• MDL： MFCD18432503
• Inchi： 1S/C9H10BrNS.ClH/c10-7-1-2-9-6(3-7)4-8(11)5-12-9;/h1-3,8H,4-5,11H2;1H
• InChI Key： KZMVKOBZDVNBEU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CC(CS2)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 165
• Topological Polar Surface Area: 51.3

6-Bromo-thiochroman-3-ylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Bromo-thiochroman-3-ylamine hydrochloride

Introduction to 6-Bromo-thiochroman-3-ylamine hydrochloride (CAS No. 1263378-81-9)

6-Bromo-thiochroman-3-ylamine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1263378-81-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiochroman class, a structural motif known for its versatile biological activities. The presence of both bromine and amine functional groups in its molecular framework endows it with unique chemical properties, making it a valuable scaffold for drug discovery and development.

The structural composition of 6-Bromo-thiochroman-3-ylamine hydrochloride consists of a thiochroman core, which is a fused heterocyclic system comprising a thiophene ring linked to a chromane backbone. The bromine substituent at the 6-position and the amine group at the 3-position are critical for modulating the compound's reactivity and biological efficacy. The hydrochloride salt form enhances its solubility in aqueous media, facilitating its use in various biochemical assays and in vitro studies.

In recent years, 6-Bromo-thiochroman-3-ylamine hydrochloride has been extensively investigated for its potential pharmacological applications. Research studies have highlighted its role as an intermediate in synthesizing novel therapeutic agents targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The bromine atom serves as a handle for further chemical modifications, allowing medicinal chemists to explore diverse derivatives with enhanced pharmacokinetic profiles.

One of the most compelling aspects of 6-Bromo-thiochroman-3-ylamine hydrochloride is its demonstrated ability to interact with biological targets such as enzymes and receptors. Preliminary findings suggest that this compound exhibits inhibitory effects on certain kinases and transcription factors, which are implicated in cancer progression. The amine group at the 3-position facilitates hydrogen bonding interactions, enhancing binding affinity to these targets. Additionally, the thiochroman scaffold is known to exhibit antioxidant properties, contributing to its potential therapeutic benefits.

Advances in computational chemistry have enabled the rational design of derivatives of 6-Bromo-thiochroman-3-ylamine hydrochloride using molecular modeling techniques. These studies have revealed insights into the compound's binding mode and have guided the optimization of its pharmacological properties. For instance, computational analyses have identified key residues on the target proteins that interact with the bromine and amine moieties, providing a framework for structure-based drug design.

The synthesis of 6-Bromo-thiochroman-3-ylamine hydrochloride involves multi-step organic reactions, including cyclization, functional group transformations, and salt formation. Modern synthetic methodologies have improved the efficiency and scalability of its production, making it more accessible for industrial applications. Researchers have also explored green chemistry approaches to minimize waste and enhance sustainability in its synthesis.

Preclinical studies have demonstrated promising results regarding the safety and efficacy of 6-Bromo-thiochroman-3-ylamine hydrochloride in animal models. These studies have focused on evaluating its potential as an anti-inflammatory agent and as a neuroprotective compound. The compound's ability to modulate inflammatory pathways without significant side effects makes it an attractive candidate for further clinical development.

The growing interest in natural product-inspired scaffolds has led to investigations into bioisosteres of 6-Bromo-thiochroman-3-ylamine hydrochloride derived from plant-derived compounds. By leveraging biocatalysis and enzymatic transformations, researchers have been able to generate novel analogs with improved bioavailability and reduced toxicity. These efforts align with the broader trend toward developing drugs with holistic therapeutic profiles.

In conclusion, 6-Bromo-thiochroman-3-ylamine hydrochloride (CAS No. 1263378-81-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile biological activities. Its potential applications in treating various diseases underscore its importance as a lead compound for drug development. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a pivotal role in shaping future therapeutic strategies.